Cas no 71837-87-1 ((3α,\u200b5β,\u200b7α)\u200b-7-\u200b(Acetyloxy)\u200b-\u200b3-\u200bhydroxy-\u200b12-\u200boxocholan-\u200b24-\u200boic Acid Methyl Ester)

• Product Name: (3α,\u200b5β,\u200b7α)\u200b-7-\u200b(Acetyloxy)\u200b-\u200b3-\u200bhydroxy-\u200b12-\u200boxocholan-\u200b24-\u200boic Acid Methyl Ester
• CAS No: 71837-87-1
• MF: C₂₇H₄₂O₆
• MW: 462.618789196014
• CID: 572731
• PubChem ID: 11547153
• Update Time: 2025-04-19

(3α,\u200b5β,\u200b7α)\u200b-7-\u200b(Acetyloxy)\u200b-\u200b3-\u200bhydroxy-\u200b12-\u200boxocholan-\u200b24-\u200boic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

• Cholan-24-oic acid,7-(acetyloxy)-3-hydroxy-12-oxo-, methyl ester, (3a,5b,7a)- (9CI)
• methyl (3alpha,5beta,7alpha)-7-acetoxy-3-hydroxy-12-oxocholan-24-oate
• methyl (4R)-4-[(3R,5S,7R,8R,9S,10S,13R,14S,17R)-7-acetyloxy-3-hydroxy-10,13-dimethyl-12-oxo-1,2,3,4,5,6,7,8,9,11,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl]pentanoate
• methyl (3α,5β,7α)-7-(acetyloxy)-3-hydroxy-12-oxocholan-24-oate
• 71837-87-1
• Methyl(3alpha,5beta,7alpha)-7-acetoxy-3-hydroxy-12-oxocholan-24-oate
• SCHEMBL15628677
• (3alpha,5beta,7alpha)-7-(Acetyloxy)-3-hydroxy-12-oxocholan-24-oic Acid Methyl Ester
• NS00063544
• EINECS 276-058-8
• DTXSID80992550
• methyl 7-(acetyloxy)-3-hydroxy-12-oxocholan-24-oate
• 'methyl (4R)-4-((3R,5S,7R,9S,10S,13R,17R)-7-acetoxy-3-hydroxy-10,13-dimethyl-12-oxohexadecahydro-1H-cyclopenta[a]phenanthren-17-yl)pentanoate'
• (3α,\u200b5β,\u200b7α)\u200b-7-\u200b(Acetyloxy)\u200b-\u200b3-\u200bhydroxy-\u200b12-\u200boxocholan-\u200b24-\u200boic Acid Methyl Ester

• Inchi： 1S/C27H42O6/c1-15(6-9-24(31)32-5)19-7-8-20-25-21(14-23(30)27(19,20)4)26(3)11-10-18(29)12-17(26)13-22(25)33-16(2)28/h15,17-22,25,29H,6-14H2,1-5H3/t15-,17+,18-,19-,20+,21+,22-,25+,26+,27-/m1/s1
• InChI Key： MWUBEKFSCVGPKW-OYYDADKJSA-N
• SMILES： O(C(C)=O)[C@@H]1C[C@@H]2C[C@@H](CC[C@]2(C)[C@H]2CC([C@]3(C)[C@@H]([C@H](C)CCC(=O)OC)CC[C@H]3[C@@H]21)=O)O

Computed Properties

• Exact Mass: 462.29813906g/mol
• Monoisotopic Mass: 462.29813906g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 794
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 4.2
• Topological Polar Surface Area: 89.9Ų

Experimental Properties

• Density: 1.153
• Boiling Point: 548.927°C at 760 mmHg
• Flash Point: 173.009°C
• Refractive Index: 1.531

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Hydroxy bile acids, alcohols and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Bile acids, alcohols and derivatives Hydroxy bile acids, alcohols and derivatives